![molecular formula C19H21FN2O B4393339 1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine](/img/structure/B4393339.png)
1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine
Overview
Description
1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine, also known as EFDP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties.
Mechanism of Action
1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine acts as a selective serotonin receptor agonist, which means that it binds to and activates the serotonin receptor. This activation leads to an increase in the levels of serotonin in the brain, which can have a positive effect on mood and behavior. This compound has also been shown to inhibit the reuptake of serotonin, which further increases its levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been reported to increase the levels of dopamine and norepinephrine in the brain, which can have a positive effect on mood and energy levels. This compound has also been shown to decrease the levels of cortisol, a stress hormone, which can have a calming effect on the body.
Advantages and Limitations for Lab Experiments
1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine has several advantages for use in lab experiments. It is a highly selective serotonin receptor agonist, which means that it can be used to study the role of serotonin in various neurological disorders. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations as well. It is a synthetic compound and may not accurately represent the effects of naturally occurring serotonin in the body. Additionally, this compound has not been extensively studied for its potential side effects and long-term effects on the body.
Future Directions
There are several future directions for research on 1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine. One potential area of research is the development of this compound analogs that have improved selectivity and potency. Another area of research is the investigation of this compound's effects on other neurotransmitters and receptors in the brain. Additionally, this compound could be used to study the role of serotonin in other physiological processes such as digestion and cardiovascular function.
Scientific Research Applications
1-(2-ethylphenyl)-4-(3-fluorobenzoyl)piperazine has been widely used in scientific research as a tool to study the central nervous system and its associated disorders. It has been shown to have an affinity for the serotonin receptor, which plays a crucial role in regulating mood, appetite, and sleep. This compound has been used to investigate the role of serotonin in various neurological disorders such as depression, anxiety, and schizophrenia.
Properties
IUPAC Name |
[4-(2-ethylphenyl)piperazin-1-yl]-(3-fluorophenyl)methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O/c1-2-15-6-3-4-9-18(15)21-10-12-22(13-11-21)19(23)16-7-5-8-17(20)14-16/h3-9,14H,2,10-13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCJSNGJZPWZPTL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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